Cas no 1091129-05-3 (2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide)

• Product Name: 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide
• CAS No: 1091129-05-3
• MF: C₂₀H₂₂ClNO₃
• MW: 359.846584796906
• CID: 5932562
• PubChem ID: 27449397
• Update Time: 2025-05-24

2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide
• 2-chloro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]benzamide
• 2-chloro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide
• AKOS008146825
• VU0642108-1
• F5327-0376
• 1091129-05-3
• Z812827626
• 2-chloro-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• Inchi： 1S/C20H22ClNO3/c1-24-18-9-5-3-7-16(18)20(10-12-25-13-11-20)14-22-19(23)15-6-2-4-8-17(15)21/h2-9H,10-14H2,1H3,(H,22,23)
• InChI Key： UNCLNTPZBPUFBI-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2OC)CCOCC1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 359.1288213g/mol
• Monoisotopic Mass: 359.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide

Professional Introduction of 2-Chloro-N-{4-(2-Methoxyphenyl)Oxan-4-ylmethyl}Benzamide (CAS No. 1091129-05-3)

The compound 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide, with CAS number 1091129-05-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide moiety, a chloro substituent, and a methoxyphenyl oxane ring. The benzamide group is a common feature in many pharmaceutical agents, often contributing to bioavailability and receptor binding properties. The chloro substituent adds electron-withdrawing effects, potentially influencing the compound's reactivity and stability. The methoxyphenyl oxane ring introduces additional complexity, offering a rigid framework that may enhance molecular interactions with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to inhibit specific kinase enzymes, which are critical in cellular signaling processes. This inhibition could have therapeutic implications in treating conditions such as cancer and inflammatory diseases. The kinase inhibition activity of this compound is attributed to its ability to bind to the active site of these enzymes, effectively blocking their catalytic function.

Another area of interest lies in the compound's role as a substrate for drug metabolism studies. The benzamide group is known to undergo metabolic transformations, particularly through hydrolysis or conjugation pathways. Understanding these processes is crucial for predicting the compound's pharmacokinetics and toxicity profiles. Recent advancements in metabolomics have allowed researchers to map out the metabolic pathways of this compound in vitro and in vivo, providing valuable insights into its bioavailability and clearance mechanisms.

The synthesis of 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxane ring via cyclization reactions and the subsequent functionalization with the benzamide group. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This approach not only streamlines the production process but also aligns with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has shown promise in preclinical models for treating neurodegenerative disorders such as Alzheimer's disease. Its ability to cross the blood-brain barrier (BBB) is attributed to its lipophilic nature, which facilitates transport across cellular membranes. Studies published in *Neuropharmacology* have demonstrated its potential to reduce amyloid-beta plaques in animal models, suggesting a role in mitigating cognitive decline associated with Alzheimer's disease.

Moreover, the compound's structural versatility makes it an attractive candidate for further modification and optimization. Researchers are exploring analogs with varying substituents on the benzamide and oxane rings to enhance potency and selectivity. For example, replacing the chloro group with other halogens or electron-withdrawing groups could modulate its pharmacodynamic properties. Similarly, altering the methoxyphenyl moiety could influence its solubility and permeability characteristics.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into molecular conformation and intermolecular interactions, which are essential for understanding its physical properties and biological activity.

In conclusion, 2-chloro-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}benzamide (CAS No. 1091129-05-3) represents a significant advancement in organic chemistry with potential applications in drug discovery and development. Its unique structure, coupled with recent research findings on its biological activity and pharmacokinetics, positions it as a promising candidate for addressing unmet medical needs.